The formation mechanism of calcium vanadate and manganese vanadate and the difference between calcium and manganese in the reaction with vanadium are basic issues in the calcification roasting and manganese roasting process with vanadium slag. In this work, CaO-V2O5 and MnO2-V2O5 diffusion couples were prepared and roasted for different time periods to illustrate and compare the diffusion reaction mechanisms. Then, the changes in the diffusion product and diffusion coefficient were investigated and calculated based on scanning electron microscopy (SEM) with energy dispersive X-ray spectroscopy (EDS) analysis. Results show that with the extension of the roasting time, the diffusion reaction gradually proceeds among the CaO-V2O5 and MnO2-V2O5 diffusion couples. The regional boundaries of calcium and vanadium are easily identifiable for the CaO-V2O5 diffusion couple. Meanwhile, for the MnO2-V2O5 diffusion couple, MnO2 gradually decomposes to form Mn2O3, and vanadium diffuses into the interior of Mn2O3. Only a part of vanadium combines with manganese to form the diffusion production layer. CaV2O6 and MnV2O6 are the interfacial reaction products of the CaO-V2O5 and MnO2-V2O5 diffusion couples, respectively, whose thicknesses are 39.85 and 32.13 µm when roasted for 16 h. After 16 h, both diffusion couples reach the reaction equilibrium due to the limitation of diffusion. The diffusion coefficient of the CaO-V2O5 diffusion couple is higher than that of the MnO2-V2O5 diffusion couple for the same roasting time, and the diffusion reaction between vanadium and calcium is easier than that between vanadium and manganese.

To assess the widely used submerged side-blowing in pyrometallurgy, a high-speed camera-digital image processing-statistical approach was used to systematically investigate the effects of the gas flow rate, nozzle diameter, and inclination angle on the space-time distribution and penetration behavior of submerged side-blown gas in an air-water system. The results show that the gas motion gradually changes from a bubbling regime to a steady jetting regime and the formation of a complete jet structure as the flow rate increases. When the flow rate is low, a bubble area is formed by large bubbles in the area above the nozzle. When the flow rate and the nozzle diameter are significant, a bubble area is formed by tiny bubbles in the area above the nozzle. The increased inclination angle requires a more significant flow rate to form a complete jet structure. In the sampling time, the dimensionless horizontal and vertical penetration depths are Gaussian distributed. Decreasing the nozzle diameter and increasing the flow rate or inclination angle will increase the distribution range and discreteness. New correlations for a penetration depth with an error of ±20% were obtained through dimensional analysis. The dimensionless horizontal penetration depth of an argon-melt system in a 120 t converter calculated by the correlation proposed by the current study is close to the result calculated by a correlation in the literature and a numerical simulation result in the literature.

Pure Ni and its composites with different percentages of Ni–Cr nano-oxides were coated over carbon steel to assess the coating features and mechanical and corrosion behavior. A nano-oxide composite of Ni–Cr was first synthesized through chemical coprecipitation with uniform distribution constituents. Electrodeposition was employed to coat pure Ni and Ni–Ni–Cr) oxides (10, 20, 30, 40, and 50 g/L) on the steel sheets. Transmission electron microscope and field emission scanning electron microscope were adopted to examine the microstructure of powders and coatings, and X-ray diffraction analysis was employed to study the chemical composition. The microhardness, thickness, and wear resistance of the coatings were assessed, polarization and electrochemical impedance spectroscopy (EIS) tests were conducted to analyze the corrosion behavior, and the corresponding equivalent circuit was developed. Results showed flawless and crack-free coatings for all samples and uniform distribution of nano-oxides in the Ni matrix for the samples of 10–30 g/L. Agglomerated oxides were detected at high concentrations. Maximum microhardness (HV 661), thickness (116 µm), and wear resistance of coatings were found at 30 g/L. A three-loop equivalent circuit corresponded satisfactorily to all EIS data. The corrosion resistance increased with the nano-oxide concentration of up to 30 g/L but decreased at 40 g/L. The sample of 50 g/L showed the best corrosion resistance.

The one-ladle technology requires an efficient ironmaking and steelmaking interface. The scheduling of the hot metal ladle in the steel plant determines the overall operational efficiency of the interface. Considering the strong uncertainties of real-world production environments, this work studies the dynamic scheduling problem of hot metal ladles and develops a data-driven three-layer approach to solve this problem. A dynamic scheduling optimization model of the hot metal ladle operation with a minimum average turnover time as the optimization objective is also constructed. Furthermore, the intelligent perception of industrial scenes and autonomous identification of disturbances, adaptive configuration of dynamic scheduling strategies, and real-time adjustment of schedules can be realized. The upper layer generates a demand-oriented prescheduling scheme for hot metal ladles. The middle layer adaptively adjusts this scheme to obtain an executable schedule according to the actual supply–demand relationship. In the lower layer, three types of dynamic scheduling strategies are designed according to the characteristics of the dynamic disturbance in the model: real-time flexible fine-tuning, local machine adjustment, and global rescheduling. Case test using 24 h production data on a certain day during the system operation of a steel plant shows that the method and system can effectively reduce the fluctuation and operation time of the hot metal ladle and improve the stability of the ironmaking and steelmaking interface production rhythm. The data-driven dynamic scheduling strategy is feasible and effective, and the proposed method can improve the operation efficiency of hot metal ladles.

Understanding the in situ stress state is crucial in many engineering problems and earth science research. The present article presents new insights into the interaction mechanism between the stress state and faults. In situ stresses can be influenced by various factors, one of the most important being the existence of faults. A fault could significantly affect the value and direction of the stress components. Reorientation and magnitude changes in stresses exist adjacent to faults and stress jumps/discontinuities across the fault. By contrast, the change in the stress state may lead to the transformation of faulting type and potential fault reactivation. Qualitative fault reactivation assessment using characteristic parameters under the current stress environment provides a method to assess the slip tendency of faults. The correlation between in situ stresses and fault properties enhances the ability to predict the fault slip tendency via stress measurements, which can be used to further refine the assessment of the fault reactivation risk. In the future, stress measurements at greater depths and long-term continuous real-time stress monitoring near/on key parts of faults will be essential. In addition, much attention needs to be paid to distinguishing the genetic mechanisms of abnormal stress states and the type and scale of stress variations and exploring the mechanisms of pre-faulting anomaly and fault reactivation.

In the past few decades, microbubble flotation has been widely studied in the separation and beneficiation of fine minerals. Compared with conventional flotation, microbubble flotation has obvious advantages, such as high grade and recovery and low consumption of flotation reagents. This work systematically reviews the latest advances and research progress in the flotation of fine mineral particles by microbubbles. In general, microbubbles have small bubble size, large specific surface area, high surface energy, and good selectivity and can also easily be attached to the surface of hydrophobic particles or large bubbles, greatly reducing the detaching probability of particles from bubbles. Microbubbles can be prepared by pressurized aeration and dissolved air, electrolysis, ultrasonic cavitation, photocatalysis, solvent exchange, temperature difference method (TDM), and Venturi tube and membrane method. Correspondingly, equipment for fine-particle flotation is categorized as microbubble release flotation machine, centrifugal flotation column, packed flotation column, and magnetic flotation machine. In practice, microbubble flotation has been widely studied in the beneficiation of ultrafine coals, metallic minerals, and nonmetallic minerals and exhibited superiority over conventional flotation machines. Mechanisms underpinning the promotion of fine-particle flotation by nanobubbles include the agglomeration of fine particles, high stability of nanobubbles in aqueous solutions, and enhancement of particle hydrophobicity and flotation dynamics.

The introduction of in-pipe robots for sewage cleaning provides researchers with new options for pipe inspection, such as leakage, crack, gas, and corrosion detection, which are standard applications common in the current industrial scenario. The question that is frequently overlooked in all these cases is the inherent resistance of the robots to corrosion. The mechanical, microstructural, and corrosion properties of aluminum 7075 incorporated with various weight percentages (0, 0.5wt%, 1wt%, and 1.5wt%) of carbon nanotubes (CNTs) are discussed. It is fabricated using a rotational ultrasonication with mechanical stirring (RUMS)-based casting method for improved corrosion resistance without compromising the mechanical properties of the robot. 1wt% CNTs—aluminum nanocomposite shows good corrosion and mechanical properties, meeting the requirements imposed by the sewage environment of the robot.

Currently, the process of extracting rubidium from ores has attracted a great deal of attention due to the increasing application of rubidium in high-technology field. A novel process for the comprehensive utilization of rubidium ore resources is proposed in this paper. The process consists mainly of mineral dissociation, selective leaching, and desilication. The results showed that the stable silicon—oxygen tetrahedral structure of the rubidium ore was completely disrupted by thermal activation and the mineral was completely dissociated, which was conducive to subsequent selective leaching. Under the optimal conditions, extractions of 98.67% Rb and 96.23% K were obtained by leaching the rubidium ore. Moreover, the addition of a certain amount of activated Al(OH)3 during leaching can effectively inhibit the leaching of silicon. In the meantime, the leach residue was sodalite, which was successfully synthesized to zeolite A by hydrothermal conversion. The proposed process provided a feasible strategy for the green extraction of rubidium and the sustainable utilization of various resources.

In the present work, Fe-Mn-Al-C powder mixtures were manufactured by elemental powders with different ball milling time, and the porous high-Mn and high-Al steel was fabricated by powder sintering. The results indicated that the powder size significantly decreased, and the morphology of the Fe powder tended to be increasingly flat as the milling time increased. However, the prolonged milling duration had limited impact on the phase transition of the powder mixture. The main phases of all the samples sintered at 640°C were α-Fe, α-Mn and Al, and a small amount of Fe2Al5 and Al8Mn5. When the sintering temperature increased to 1200°C, the phase composition was mainly comprised of γ-Fe and α-Fe. The weight loss fraction of the sintered sample decreased with milling time, i.e., 8.3wt% after 20 h milling compared to 15.3wt% for 10 h. The Mn depletion region (MDR) for the 10, 15, and 20 h milled samples was about 780, 600, and 370 µm, respectively. The total porosity of samples sintered at 640°C decreased from ∼46.6vol% for the 10 h milled powder to ∼44.2vol% for 20 h milled powder. After sintering at 1200°C, the total porosity of sintered samples prepared by 10 and 20 h milled powder was ∼58.3vol% and ∼51.3vol%, respectively. The compressive strength and ductility of the 1200°C sintered porous steel increased as the milling time increased.

With the number of decommissioned electric vehicles increasing annually, a large amount of discarded power battery cathode material is in urgent need of treatment. However, common leaching methods for recovering metal salts are economically inefficient and polluting. Meanwhile, the recycled material obtained by lithium remediation alone has limited performance in cycling stability. Herein, a short method of solid-phase reduction is developed to recover spent LiFePO4 by simultaneously introducing Mg2+ ions for hetero-atom doping. Issues of particle agglomeration, carbon layer breakage, lithium loss, and Fe3+ defects in spent LiFePO4 are also addressed. Results show that Mg2+ addition during regeneration can remarkably enhance the crystal structure stability and improve the Li+ diffusion coefficient. The regenerated LiFePO4 exhibits significantly improved electrochemical performance with a specific discharge capacity of 143.2 mAh·g−1 at 0.2 C, and its capacity retention is extremely increased from 37.9% to 98.5% over 200 cycles at 1 C. Especially, its discharge capacity can reach 95.5 mAh·g−1 at 10 C, which is higher than that of spent LiFePO4 (55.9 mAh·g−1). All these results show that the proposed regeneration strategy of simultaneous carbon coating and Mg2+ doping is suitable for the efficient treatment of spent LiFePO4.